potassium;trifluoro(2-phenylethynyl)boranuide

• IUPAC Name: potassium;trifluoro(2-phenylethynyl)boranuide
• InChI: InChI=1S/C8H5BF3.K/c10-9(11,12)7-6-8-4-2-1-3-5-8;/h1-5H;/q-1;+1
• InChI Key: SZIVEVXCILFGPI-UHFFFAOYSA-N
• Canonical SMILES: [B-](C#CC1=CC=CC=C1)(F)(F)F.[K+]
• Molecular Formula: C8H5BF3K
• Molecular Weight: 208.03 g/mol

Description

potassium;trifluoro(2-phenylethynyl)boranuide is a chemical compound listed in the PubChem database It is known for its unique chemical structure and properties, which make it valuable in various scientific and industrial applications

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of potassium;trifluoro(2-phenylethynyl)boranuide involves several steps, each requiring specific reaction conditions and reagents. The synthetic routes typically include:

Initial Formation: The initial formation of the compound involves a series of chemical reactions that introduce the core structure.

Functional Group Modifications: Subsequent steps involve the modification of functional groups to achieve the desired chemical properties.

Purification: The final product is purified using techniques such as chromatography to ensure high purity and yield.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up using optimized reaction conditions to maximize yield and efficiency. This often involves:

Batch Processing: Large-scale batch reactors are used to carry out the chemical reactions.

Continuous Flow Processing: Continuous flow reactors may also be employed to enhance reaction efficiency and control.

Quality Control: Rigorous quality control measures are implemented to ensure the consistency and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

potassium;trifluoro(2-phenylethynyl)boranuide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents to form different oxidation states.

Reduction: Reduction reactions can be performed to modify the oxidation state of the compound.

Substitution: Substitution reactions involve the replacement of specific functional groups with other groups.

Common Reagents and Conditions

Oxidizing Agents: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reducing Agents: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Catalysts: Catalysts like palladium on carbon are often employed to facilitate reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield higher oxidation state compounds, while reduction can produce lower oxidation state derivatives.

Scientific Research Applications

potassium;trifluoro(2-phenylethynyl)boranuide has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic uses and pharmacological properties.

this compound is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of potassium;trifluoro(2-phenylethynyl)boranuide involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules, which can lead to changes in their activity and function. The exact molecular targets and pathways involved depend on the specific application and context of use.